Cas no 162100-83-6 (Methyl 6-chloro-1H-indole-5-carboxylate)

Methyl 6-chloro-1H-indole-5-carboxylate structure
162100-83-6 structure
Product Name:Methyl 6-chloro-1H-indole-5-carboxylate
CAS No:162100-83-6
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD11976069
CID:1006913
PubChem ID:10727132
Update Time:2025-04-20

Methyl 6-chloro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-chloro-1H-indole-5-carboxylate
    • Methyl-6-Chloro-1H-Indole-5-Carboxylate
    • 6-Chloro-1H-indole-5-carboxylic acid methyl ester
    • 6-chloro-5-methoxycarbonyl indole
    • AK-84829
    • ANW-54488
    • CTK0E6352
    • KB-73902
    • methyl 6-chloro-5-indolecarboxylate
    • PubChem17732
    • SureCN148935
    • Methyl 6-chloroindole-5-carboxylate
    • 1H-Indole-5-carboxylic acid, 6-chloro-, methyl ester
    • IGOUVTSYCXABHI-UHFFFAOYSA-N
    • FCH1408788
    • SB15040
    • OR350504
    • AX8228442
    • ST24048041
    • SCHEMBL148935
    • SY105751
    • 162100-83-6
    • DTXSID30444019
    • DS-17566
    • A849411
    • Methyl6-chloro-1H-indole-5-carboxylate
    • AKOS015851341
    • CS-0018495
    • MFCD11976069
    • SC5026
    • MDL: MFCD11976069
    • Inchi: 1S/C10H8ClNO2/c1-14-10(13)7-4-6-2-3-12-9(6)5-8(7)11/h2-5,12H,1H3
    • InChI Key: IGOUVTSYCXABHI-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=CN2)C=C1C(=O)OC

Computed Properties

  • Exact Mass: 209.02444
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.1
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.381
  • PSA: 42.09

Methyl 6-chloro-1H-indole-5-carboxylate Pricemore >>

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